Cas no 1805250-19-4 (Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1805250-19-4
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4865943
• Update Time: 2025-10-29

Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)7-6(10)5(8(11)12)4(2-13)3-14-7/h3,8H,2,13H2,1H3
• InChI Key： LHBGSXNYYVIAGZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OC)N=CC(CN)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 65.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate

Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805250-19-4): An Overview

Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1805250-19-4) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of a bromine atom, an aminomethyl group, and a difluoromethyl moiety on the pyridine ring endows this molecule with a diverse range of chemical and biological properties.

The chemical structure of Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate is particularly noteworthy. The bromine atom at the 3-position of the pyridine ring can serve as a versatile handle for further chemical modifications, allowing for the synthesis of a wide array of derivatives. The aminomethyl group at the 5-position provides an additional site for functionalization, which can be exploited to introduce various substituents to modulate the compound's biological activity. The difluoromethyl group at the 4-position adds to the complexity and uniqueness of this molecule, contributing to its potential as a lead compound in drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance pharmacological properties such as metabolic stability, bioavailability, and target selectivity. The presence of the difluoromethyl group in Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate aligns with this trend, making it an attractive candidate for further investigation. Research has shown that fluorinated compounds can exhibit improved binding affinities to biological targets, which is crucial for developing effective therapeutic agents.

In the context of drug discovery, Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate has been explored for its potential as a scaffold for the development of novel inhibitors. For instance, studies have demonstrated that this compound can serve as a starting point for designing inhibitors targeting specific enzymes or receptors involved in various diseases. The bromine atom and the aminomethyl group provide opportunities for optimizing the binding interactions with these targets, while the difluoromethyl group enhances the overall stability and selectivity of the derived compounds.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. While Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate is still in the early stages of research, preliminary data suggest that it has promising properties that warrant further investigation. Preclinical studies have shown that derivatives of this compound exhibit favorable pharmacokinetic profiles and low toxicity, which are critical factors for successful clinical translation.

The synthesis of Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate involves several well-established chemical reactions. One common approach involves the sequential functionalization of a pyridine ring through bromination, introduction of the difluoromethyl group, and subsequent formation of the aminomethyl moiety. This synthetic route allows for high yields and good purity, making it suitable for large-scale production if needed.

In addition to its potential as a drug candidate, Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethyl)pyridine-2-carboxylate has also been studied for its use in chemical biology research. Its unique structure makes it an excellent tool for probing biological systems and understanding molecular interactions at a fundamental level. For example, researchers have used this compound to investigate enzyme mechanisms and signaling pathways in cells.

The future prospects for Methyl 5-(aminomethyl)-3-bromo-4-(difluoromethy lpyridine-2-carboxylate are promising. Ongoing research is focused on optimizing its structure to enhance its pharmacological properties and broaden its therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize the potential of this compound in addressing unmet medical needs.

In conclusion, Methyl 5-(aminomethy l)-3-bromo-4-(difluorome thyl)pyridine-2-carb oxy late (CAS No. 1805250-19-4) represents a valuable addition to the arsenal of compounds available for medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological properties make it an exciting candidate for further exploration and development.